Cas no 87780-79-8 (2-(pyrimidin-4-yl)pyrimidine)

• Product Name: 2-(pyrimidin-4-yl)pyrimidine
• CAS No: 87780-79-8
• MF: C₈H₆N₄
• MW: 158.160040378571
• CID: 3165036
• PubChem ID: 19742642
• Update Time: 2025-04-21

2-(pyrimidin-4-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(pyrimidin-4-yl)pyrimidine
• SCHEMBL6449580
• 87780-79-8

• Inchi： 1S/C8H6N4/c1-3-10-8(11-4-1)7-2-5-9-6-12-7/h1-6H
• InChI Key： FXLFSLGEPUVFNN-UHFFFAOYSA-N
• SMILES： N1C=CC=NC=1C1C=CN=CN=1

Computed Properties

• Exact Mass: 158.059246208Da
• Monoisotopic Mass: 158.059246208Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 51.6Ų